Cas no 26108-75-8 ((2S,3R,4R,5S,6R)-6-(Acetoxymethyl)-3-aminotetrahydro-2H-pyran-2,4,5-triyl triacetate)

• Product Name: (2S,3R,4R,5S,6R)-6-(Acetoxymethyl)-3-aminotetrahydro-2H-pyran-2,4,5-triyl triacetate
• CAS No: 26108-75-8
• MF: C₁₄H₂₁NO₉
• MW: 347.317845106125
• CID: 253590
• PubChem ID: 202260
• Update Time: 2025-05-19

(2S,3R,4R,5S,6R)-6-(Acetoxymethyl)-3-aminotetrahydro-2H-pyran-2,4,5-triyl triacetate Chemical and Physical Properties

Names and Identifiers

• (2S,3R,4R,5S,6R)-6-(Acetoxymethyl)-3-aminotetrahydro-2H-pyran-2,4,5-triyl triacetate
• 1,3,4,6,-Tetra-O-Acetyl-β-D-Glucosamine
• 1,3,4,6-TETRA-O-ACETYL-2-AMINO-2-DESOXY-BETA-D-GLUCOPYRANOSE HYDROCHLORIDE
• b-D-Glucopyranose,2-amino-2-deoxy-, 1,3,4,6-tetraacetate
• 1,3,4,6-Tetra-O-acetyl-2-amino-2-deoxy-?-D-glucopyranose hydrochloride
• 1,3,4,6-Tetra-O-acetyl-2-amino-2-deoxyhexopyranose hydrochloride (1:1)
• hexopyranose, 2-amino-2-deoxy-, 1,3,4,6-tetraacetate, hydrochloride (1:1)
• (2S,3R,4R,5S,6R)-6-(Acetoxymethyl)-3-aminotetrahydro-2H-pyran-2,4,5-triyltriacetate
• [(2R, 3S, 4R, 5R, 6S)-3, 4, 6-triacetyloxy-5-aminooxan-2-yl]methyl acetate
• SCHEMBL1900493
• [(2R,3S,4R,5R,6S)-3,4,6-triacetyloxy-5-aminooxan-2-yl]methyl acetate
• ZRAWPYYLRZSVEU-DHGKCCLASA-N
• beta-D-Glucopyranose, 2-amino-2-deoxy-, 1,3,4,6-tetraacetate
• 1,3,4,6-tetra-O-acetyl-2-amino-2-deoxy-beta-d-glucopyranose
• BP-24029
• 26108-75-8
• 1,3,4,6-TETRA-O-ACETYL-2-AMINO-2-DESOXY--D-GLUCOPYRANOSE HYDROCHLORIDE
• [(2R,3S,4R,5R,6S)-3,4,6-TRIS(ACETYLOXY)-5-AMINOOXAN-2-YL]METHYL ACETATE
• CID 202260
• (2S,3R,4R,5S,6R)-6-(acetoxymethyl)-3-amino-tetrahydro-2H-pyran-2,4,5-triyl triacetate

• Inchi： 1S/C14H21NO9/c1-6(16)20-5-10-12(21-7(2)17)13(22-8(3)18)11(15)14(24-10)23-9(4)19/h10-14H,5,15H2,1-4H3/t10-,11-,12-,13-,14-/m1/s1
• InChI Key： ZRAWPYYLRZSVEU-DHGKCCLASA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1COC(C)=O)OC(C)=O)OC(C)=O)N)OC(C)=O

Computed Properties

• Exact Mass: 347.12163125g/mol
• Monoisotopic Mass: 347.12163125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 140Ų

Experimental Properties

• Melting Point: 225°C

(2S,3R,4R,5S,6R)-6-(Acetoxymethyl)-3-aminotetrahydro-2H-pyran-2,4,5-triyl triacetate Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aminosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Aminosaccharides

Additional information on (2S,3R,4R,5S,6R)-6-(Acetoxymethyl)-3-aminotetrahydro-2H-pyran-2,4,5-triyl triacetate

Introduction to (2S,3R,4R,5S,6R)-6-(Acetoxymethyl)-3-aminotetrahydro-2H-pyran-2,4,5-triyl triacetate (CAS No. 26108-75-8)

The compound (2S,3R,4R,5S,6R)-6-(Acetoxymethyl)-3-aminotetrahydro-2H-pyran-2,4,5-triyl triacetate, identified by its CAS number 26108-75-8, represents a significant advancement in the field of chiral chemistry and pharmaceutical research. This trisaccharide derivative has garnered considerable attention due to its unique structural configuration and potential applications in drug development. The stereochemistry of this molecule, characterized by the specific arrangement of its stereocenters at positions 2, 3, 4, 5, and 6, makes it a valuable scaffold for designing novel therapeutic agents.

Recent studies have highlighted the importance of chiral compounds in medicinal chemistry, particularly in the development of enantiomerically pure drugs that exhibit enhanced efficacy and reduced side effects. The (2S,3R,4R,5S,6R)-6-(Acetoxymethyl)-3-aminotetrahydro-2H-pyran-2,4,5-triyl triacetate structure provides a versatile platform for such applications. Its tetrahydropyran ring system is a common motif in natural products and synthetic intermediates, offering opportunities for further functionalization and derivatization.

In the realm of glycobiology and carbohydrate chemistry, this compound serves as a crucial building block for synthesizing complex glycosidic linkages. The presence of multiple acetyl groups enhances its reactivity and stability under various chemical conditions. This has opened up new avenues for exploring its role in glycosylation processes and the development of glycosidase inhibitors. Such inhibitors are of paramount importance in treating diseases associated with aberrant glycosylation.

The acetoxymethyl group at the 6-position introduces an additional layer of functionality that can be exploited for selective modifications. This feature is particularly useful in the synthesis of glycosides with precise stereochemical outcomes. Researchers have been leveraging this compound to develop novel carbohydrate-based drugs that target specific biological pathways. For instance, derivatives of this trisaccharide have shown promise in modulating enzyme activities and cell signaling processes.

One of the most exciting applications of (2S,3R,4R,5S,6R)-6-(Acetoxymethyl)-3-aminotetrahydro-2H-pyran-2,4,5-triyl triacetate lies in its potential as a prodrug or drug carrier system. The acetyl groups can be strategically removed under physiological conditions to release the active pharmaceutical ingredient (API). This approach not only improves bioavailability but also allows for targeted drug delivery. Such advancements are critical in addressing challenges related to drug solubility and pharmacokinetics.

Moreover, the stereochemical integrity of this compound has been scrutinized through advanced spectroscopic techniques such as NMR spectroscopy and X-ray crystallography. These studies have provided invaluable insights into its conformational dynamics and interactions with biological targets. The precise stereochemistry is essential for ensuring high selectivity and potency in drug design. Any deviation from the intended configuration could lead to diminished therapeutic effects or unintended side effects.

The synthesis of (2S,3R,4R,5S,6R)-6-(Acetoxymethyl)-3-aminotetrahydro-2H-pyran-2,4,5-triyl triacetate involves a multi-step process that requires careful control over reaction conditions to achieve high enantiomeric purity. Catalytic asymmetric methods have been employed to facilitate the construction of the chiral centers with minimal racemization. These methodologies align with the growing emphasis on sustainable and efficient synthetic routes in pharmaceutical manufacturing.

Recent breakthroughs in biocatalysis have also contributed to the production of this compound on an industrial scale. Enzymatic approaches offer several advantages over traditional chemical synthesis methods, including higher yields and reduced environmental impact. The use of engineered enzymes for stereoselective transformations has revolutionized the field of chiral chemistry and continues to inspire innovative strategies for drug development.

In conclusion,(2S，3R，4R，5S，6R）-6-(Acetoxymethyl)-3-aminitetrahydro-2H-pyran-2，4，5-triyl triacetate (CAS No. 26108-75-8) stands as a testament to the progress made in synthetic chemistry and medicinal biology. Its unique structural features and versatile reactivity make it a cornerstone in the design of next-generation therapeutics. As research continues to uncover new applications for this compound，its significance is poised to grow even further，driving advancements across multiple disciplines within life sciences。